Cas no 66668-41-5 (N1-Ethyl-4-nitrobenzene-1,2-diamine)

• Product Name: N1-Ethyl-4-nitrobenzene-1,2-diamine
• CAS No: 66668-41-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 1037150
• PubChem ID: 4613404
• Update Time: 2025-10-28

N1-Ethyl-4-nitrobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-Ethyl-4-nitrobenzene-1,2-diamine
• 1-N-ethyl-4-nitrobenzene-1,2-diamine
• N1-ethyl-4-nitro-1,2-Benzenediamine
• 1,2-benzenediamine, N~1~-ethyl-4-nitro-
• N~1~-Ethyl-4-nitrobenzene-1,2-diamine
• N1-ETHYL-4-NITRO-1,2-PHENYLENEDIAMINE
• D84544
• MFCD00156345
• CS-0315700
• 66668-41-5
• FT-0758588
• DTXSID90404891
• AKOS000271083
• SCHEMBL4978573
• PNDJSMFFLOHKTJ-UHFFFAOYSA-N
• 2-ethylamino-5-nitroaniline
• N-ethyl-4-nitro-benzene-1,2-diamine
• STL191121
• DA-41749

• Inchi： 1S/C8H11N3O2/c1-2-10-8-4-3-6(11(12)13)5-7(8)9/h3-5,10H,2,9H2,1H3
• InChI Key： PNDJSMFFLOHKTJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C=1)N)NCC)=O

Computed Properties

• Exact Mass: 181.08523
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19

Additional information on N1-Ethyl-4-nitrobenzene-1,2-diamine

N1-Ethyl-4-nitrobenzene-1,2-diamine: A Comprehensive Overview

N1-Ethyl-4-nitrobenzene-1,2-diamine, also known by its CAS number 66668-41-5, is a significant compound in the field of organic chemistry. This compound is a derivative of benzene with two amino groups (-NH2) attached to positions 1 and 2 of the benzene ring and an ethyl group (-CH2CH3) attached to position 1. Additionally, a nitro group (-NO2) is present at position 4 of the benzene ring. The combination of these functional groups makes this compound highly versatile and valuable in various applications.

The structure of N1-Ethyl-4-nitrobenzene-1,2-diamine is characterized by its aromatic benzene ring with multiple substituents. The amino groups at positions 1 and 2 contribute to its amine functionalities, while the nitro group at position 4 introduces strong electron-withdrawing effects. The ethyl group at position 1 adds steric bulk and may influence the compound's reactivity and solubility properties. This unique combination of functional groups makes it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of N1-Ethyl-4-nitrobenzene-1,2-diamine in various chemical reactions. For instance, researchers have explored its role in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals. The compound's ability to act as a precursor for more complex molecules has been extensively documented in recent literature.

One of the most notable applications of N1-Ethyl-4-nitrobenzene-1,2-diamine is in the preparation of polyamides and other high-performance polymers. Its amino groups can undergo condensation reactions with carboxylic acids or their derivatives to form amide bonds, which are essential for polymerization processes. This property has made it a key component in the development of advanced materials used in aerospace, automotive industries, and electronic devices.

In addition to its role in polymer synthesis, N1-Ethyl-4-nitrobenzene-1,2-diamine has been studied for its potential in catalysis. The presence of multiple nitrogen-containing functional groups allows it to act as a ligand in transition metal complexes, facilitating various catalytic reactions such as hydrogenation and oxidation processes. Recent research has focused on optimizing these catalytic systems for industrial applications.

The synthesis of N1-Ethyl-4-nitrobenzene-1,2-diamine involves several steps that require precise control over reaction conditions. Traditional methods include nitration followed by reduction and subsequent alkylation or acylation steps to introduce the ethyl group. However, recent advancements have introduced more efficient synthetic pathways that minimize waste and improve yield. These methods often involve green chemistry principles, aligning with current trends toward sustainable chemical production.

Despite its numerous applications, the handling and storage of N1-Ethyl-4-nitrobenzene-1,2-diamine require careful consideration due to its sensitivity to environmental factors such as moisture and temperature. Proper storage conditions are essential to maintain its stability and prevent degradation or unwanted side reactions.

In conclusion, N1-Ethyl-4-nitrobenzene-1,2-diamine (CAS No. 66668-41-5) is a multifaceted compound with significant potential in organic synthesis and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize existing processes, this compound is poised to play an even greater role in advancing modern chemistry.